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Compound of Interest

Compound Name: Thiol-PEG8-alcohol

Cat. No.: B3155089

For Immediate Release

This technical guide provides an in-depth overview of Thiol-PEG8-alcohol (HS-(CH2CH20)8-
OH), a heterobifunctional polyethylene glycol (PEG) linker, for researchers, scientists, and drug
development professionals. This document outlines its physical and chemical properties,
provides experimental protocols for its application, and includes visualizations to illustrate key
workflows.

Core Properties and Appearance

Thiol-PEG8-alcohol is a versatile tool in bioconjugation and drug delivery. It features a
terminal thiol (-SH) group and a hydroxyl (-OH) group, separated by an 8-unit polyethylene
glycol spacer. The thiol group allows for covalent attachment to surfaces like gold nanoparticles
or to molecules containing maleimide groups, while the hydroxyl group can be further modified.
The PEG linker itself imparts hydrophilicity, which can improve the solubility and
pharmacokinetic profile of conjugated molecules.

Based on information from various suppliers and safety data sheets for related low molecular
weight PEG derivatives, Thiol-PEG8-alcohol is typically a colorless to light yellow liquid or
viscous oil.

Quantitative Data

The following table summarizes the key quantitative data for Thiol-PEG8-alcohol.
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Property Value

CAS Number 791620-96-7
Molecular Formula C16H3408S
Molecular Weight 386.50 g/mol
Purity Typically 295%

Experimental Protocol: Functionalization of Gold
Nanoparticles

This protocol details a common application of Thiol-PEG8-alcohol: the surface
functionalization of gold nanoparticles (AuNPs). This procedure is adapted from established
methods for modifying AUNPs with thiol-terminated PEG linkers.[1][2]

Materials:

e Thiol-PEG8-alcohol

o Citrate-stabilized gold nanoparticles (AuNPSs) in agueous solution
e Phosphate-buffered saline (PBS)

e Deionized (DI) water

¢ Centrifuge

e Spectrophotometer (for UV-Vis analysis)

Procedure:

» Preparation of Thiol-PEG8-alcohol Solution: Prepare a stock solution of Thiol-PEGS8-
alcohol in DI water. The final concentration will depend on the desired surface density on the
AuNPs.
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 Incubation: Add the Thiol-PEG8-alcohol solution to the AUNP suspension. A typical molar
ratio is 1000-5000 moles of Thiol-PEG8-alcohol per mole of AUNPs.

e Reaction: Gently mix the solution and allow it to react at room temperature for at least 12
hours to ensure the formation of a stable gold-thiol bond and the displacement of the citrate
capping agent.

o Purification:

o Centrifuge the solution to pellet the functionalized AuNPs. The centrifugation speed and
time will depend on the size of the AuNPs.

o Carefully remove the supernatant, which contains unbound Thiol-PEG8-alcohol.
o Resuspend the AuNP pellet in fresh PBS or DI water.

o Washing: Repeat the centrifugation and resuspension steps at least three times to ensure
the complete removal of any non-covalently bound reagents.

e Characterization:

o Analyze the functionalized AuNPs using UV-Vis spectroscopy to confirm their stability and
dispersion. A shift in the surface plasmon resonance peak can indicate successful surface
modification.

o Further characterization techniques such as dynamic light scattering (DLS) can be used to
determine the change in hydrodynamic diameter.

Visualizing the Workflow

The following diagram illustrates the experimental workflow for the functionalization of gold
nanoparticles with Thiol-PEG8-alcohol.
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Workflow for Gold Nanoparticle Functionalization
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Functionalization of Gold Nanoparticles Workflow
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Signaling Pathways and Logical Relationships

The primary interaction described is the covalent bond formation between the thiol group of
Thiol-PEG8-alcohol and the surface of a gold nanoparticle. This is a direct molecular
interaction rather than a complex signaling pathway. The logical relationship in its application is
a straightforward surface modification to alter the properties of the nanoparticle.

Thiol-Gold Interaction

Thiol-PEG8-alcohol

Covalent Bond Formation
(Au-S)

Functionalized Gold Nanoparticle
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Thiol-Gold Nanoparticle Conjugation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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